Cas no 89239-97-4 (1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
• CAS No: 89239-97-4
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 607288
• PubChem ID: 71323003
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
• 4-amino-5-methyl-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide
• 89239-97-4
• DTXSID10752624
• 4-Amino-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C7H9F3N4O/c1-3-4(11)5(6(12)15)14(13-3)2-7(8,9)10/h2,11H2,1H3,(H2,12,15)
• InChI Key： GCEGBUKLHFLOCT-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(N)=O)=C(C(C)=N1)N)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.9Ų